Cas no 1103352-79-9 (2-amino-N-cyclopropyl-3-phenylpropanamide)

• Product Name: 2-amino-N-cyclopropyl-3-phenylpropanamide
• CAS No: 1103352-79-9
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 5215308
• PubChem ID: 24702174
• Update Time: 2026-03-06

2-amino-N-cyclopropyl-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide, α-amino-N-cyclopropyl-
• 2-amino-N-cyclopropyl-3-phenylpropanamide

• Inchi： 1S/C12H16N2O/c13-11(12(15)14-10-6-7-10)8-9-4-2-1-3-5-9/h1-5,10-11H,6-8,13H2,(H,14,15)
• InChI Key： CIBRPTHIEGZKEK-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)C(N)C(=O)NC1CC1

Additional information on 2-amino-N-cyclopropyl-3-phenylpropanamide

Introduction to 2-amino-N-cyclopropyl-3-phenylpropanamide (CAS No. 1103352-79-9)

2-amino-N-cyclopropyl-3-phenylpropanamide, identified by the Chemical Abstracts Service Number (CAS No.) 1103352-79-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the amide class of molecules, characterized by its structural motif of a carbonyl group bonded to an amine nitrogen. The unique combination of a cyclopropyl ring and a phenyl substituent in the side chain imparts distinct physicochemical properties and biological potential, making it a subject of interest for further exploration in drug discovery and therapeutic applications.

The structural framework of 2-amino-N-cyclopropyl-3-phenylpropanamide consists of a linear aliphatic chain with an amide functionality at the nitrogen position and a cyclopropyl group attached to the carbon atom adjacent to the amide bond. Additionally, a phenyl ring is linked to the third carbon of the propanamide backbone. This arrangement creates a molecule with both hydrophobic and hydrophilic regions, which can influence its solubility, bioavailability, and interaction with biological targets. The presence of the cyclopropyl ring, in particular, is noteworthy as it introduces steric constraints that can modulate molecular recognition processes.

In recent years, there has been growing interest in amide-based compounds due to their versatility as pharmacophores. Amides are widely recognized for their stability, ease of synthesis, and ability to engage in hydrogen bonding interactions, which are crucial for binding to biological macromolecules such as proteins and enzymes. The specific substitution pattern in 2-amino-N-cyclopropyl-3-phenylpropanamide suggests potential applications in modulating enzyme activity or interacting with protein receptors. For instance, the phenyl group can serve as an anchor for π-stacking interactions, while the cyclopropyl ring may provide rigidity or induce conformational constraints that are favorable for binding affinity.

One of the most compelling aspects of this compound is its potential as a lead structure in the development of novel therapeutic agents. The unique structural features of 2-amino-N-cyclopropyl-3-phenylpropanamide have not yet been extensively explored in clinical settings, but preliminary computational studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors implicated in human diseases. For example, computational modeling has indicated that derivatives of this compound could interact with active sites of enzymes involved in metabolic pathways or signal transduction cascades. Such interactions could be exploited to develop treatments for conditions such as inflammation, neurodegeneration, or metabolic disorders.

The synthesis of 2-amino-N-cyclopropyl-3-phenylpropanamide represents another area of interest within synthetic organic chemistry. The construction of the cyclopropyl moiety and the integration of the phenyl group into the propanamide backbone require careful consideration of reaction conditions and reagent selection to ensure high yield and purity. Advances in synthetic methodologies have made it possible to access complex amide structures more efficiently than ever before, opening up new possibilities for structural diversification and optimization. Researchers have employed strategies such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis to introduce functional groups with high precision.

The pharmacological evaluation of 2-amino-N-cyclopropyl-3-phenylpropanamide has begun to attract attention from academic and industrial researchers alike. In vitro assays have been conducted to assess its interaction with model biological targets, providing insights into its potential mechanism of action. Initial results suggest that this compound may exhibit selective binding properties, which could minimize off-target effects and improve therapeutic efficacy. Furthermore, its stability under various physiological conditions makes it a promising candidate for further development into a drug candidate.

The future prospects for 2-amino-N-cyclopropyl-3-phenylpropanamide are promising, particularly as more detailed pharmacological data becomes available. Ongoing studies aim to elucidate its full spectrum of biological activity by testing it against a broader range of targets and disease models. Additionally, computational approaches such as molecular dynamics simulations and virtual screening can help identify optimal derivatives with enhanced potency and selectivity. These efforts could accelerate the transition from laboratory-scale synthesis to preclinical development.

The significance of this compound extends beyond its immediate therapeutic applications; it also serves as an important scaffold for medicinal chemists seeking novel molecular architectures. By modifying various functional groups within its structure—such as substituents on the phenyl ring or variations around the cyclopropyl moiety—scientists can generate libraries of derivatives with tailored properties. This approach allows for systematic exploration of structure-activity relationships (SAR), which is fundamental to rational drug design.

In conclusion,2-amino-N-cyclopropyl-3-phenylpropanamide (CAS No. 1103352-79-9) represents a fascinating compound with both academic interest and potential therapeutic value. Its unique structural features offer opportunities for innovation in drug discovery, while ongoing research continues to uncover new possibilities for its application across multiple domains within pharmaceutical science. As our understanding deepens and synthetic capabilities advance further,this molecule is poised to play an increasingly important role in addressing unmet medical needs.